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Compound of Interest

Compound Name: H-DL-Val-OMe.HCl

Cat. No.: B104609 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for H-DL-Val-OMe.HCl, including operational and disposal

plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures
When handling H-DL-Val-OMe.HCl, a thorough risk assessment should be conducted to

ensure the implementation of appropriate safety measures. The following table summarizes the

recommended personal protective equipment.
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Protective Equipment Specifications and Usage

Eye Protection

Wear chemical safety goggles or glasses that

meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection

An appropriate full laboratory suit should be

worn to prevent skin contact.[2] Chemical-

resistant gloves, such as nitrile or neoprene,

should be worn at all times.[3] Boots are also

recommended for comprehensive protection.[2]

Respiratory Protection

In situations where dust may be generated, a

dust respirator is required.[2][4] Ensure the

respirator meets appropriate standards such as

DIN EN 143 or is an approved/certified

equivalent.[2][4] A self-contained breathing

apparatus (SCBA) may be necessary to avoid

inhalation in case of large spills or fire.[2]

Hand Hygiene

Always wash hands thoroughly after handling

the chemical, before eating, drinking, smoking,

or using the lavatory, and at the end of the

workday.[2][3]

Operational and Handling Plan
Engineering Controls: To minimize exposure, work in a well-ventilated area. The use of process

enclosures or local exhaust ventilation is recommended to keep airborne levels below

exposure limits, especially if the user's operations generate dust, fume, or mist.[2] Eyewash

stations and safety showers should be readily accessible and in close proximity to the

workstation.[3]

Handling Procedures:

Avoid breathing dust.[2]

Prevent contact with skin and eyes.[3]
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Do not ingest the substance.[3]

Keep the container tightly closed when not in use.[2]

Keep away from heat, sources of ignition, and strong oxidizing agents.[2]

Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly sealed.[2]

The recommended storage temperature is not to exceed 5°C (41°F).[2]

Spill and Disposal Plan
Spill Response:

Small Spills: Use appropriate tools to carefully sweep or scoop the spilled material into a

designated waste disposal container.[2]

Large Spills: Employ a shovel to place the spilled material into a suitable waste disposal

container.[2] For significant spills, it may be necessary for emergency responders to use

specialized clothing and a self-contained breathing apparatus.[3] Promptly isolate the area to

prevent further contamination.[3]

Disposal Protocol: All waste materials, including contaminated packaging, must be disposed of

in accordance with federal, state, and local environmental control regulations.[2] Do not allow

the product to enter drains.[4] Empty containers may retain product residue and should be

treated as hazardous waste.[3]

Visual Safety Workflows
The following diagrams illustrate the logical workflow for selecting appropriate personal

protective equipment and the procedural steps for the safe handling and disposal of H-DL-Val-
OMe.HCl.
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Risk Assessment

PPE Selection

Handling Procedure
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Caption: PPE selection workflow for H-DL-Val-OMe.HCl.
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Caption: Safe handling and disposal workflow for H-DL-Val-OMe.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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